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Compound of Interest

Compound Name: Potassium laurate

Cat. No.: B158881

For Researchers, Scientists, and Drug Development Professionals

Introduction

Potassium laurate, the potassium salt of lauric acid, is a well-established anionic surfactant
and emulsifier.[1][2][3] Its amphiphilic nature, possessing a hydrophilic carboxylate head and a
hydrophobic 12-carbon tail, governs its primary applications in cosmetics, cleaning agents, and
as a stabilizer in various formulations.[3][4] While its role as a basic building block in the
synthesis of soaps via saponification is fundamental, its direct application as a reagent or
catalyst in more complex organic synthesis is not extensively documented in publicly available
scientific literature.

This document aims to provide a concise overview of the established and potential applications
of potassium laurate in organic synthesis, focusing on its role in saponification and the
emerging field of micellar catalysis. Detailed protocols for its synthesis and its use in a
representative application are provided.

Physicochemical Properties

A summary of the key physicochemical properties of potassium laurate is presented in Table
1.

Table 1: Physicochemical Properties of Potassium Laurate
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Property Value Reference(s)
Chemical Formula C12H23KO2 [2]
Molar Mass 238.41 g/mol [2]
White to light-tan powder or
Appearance [2]
paste

B Soluble in water and ethyl
Solubility o (2]
enzene

Applications in Organic Synthesis
Saponification and Ester Hydrolysis

The most traditional and well-documented role of potassium laurate's precursor, potassium
hydroxide, is in the saponification of esters, particularly triglycerides, to produce soap
(potassium carboxylates) and glycerol. Potassium laurate itself can be synthesized through
the direct reaction of lauric acid with potassium hydroxide.[1][2]

While not a reagent that directly participates in carbon-carbon bond formation in this context, it
is a key product in this fundamental organic reaction. Furthermore, in its capacity as a basic
salt, potassium laurate can participate in the hydrolysis of other esters, although strong bases
like potassium hydroxide are more commonly employed for this purpose.

Logical Workflow for Saponification:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 4/ 4 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b158881?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b158881?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

